N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H14ClN3O3/c21-13-7-5-12(6-8-13)18-9-14(24-27-18)10-23-20(26)19(25)16-11-22-17-4-2-1-3-15(16)17/h1-9,11,22H,10H2,(H,23,26)
• InChI Key: IHJRECJKIZKANQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(=O)C(=O)NCC3=NOC(=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H14ClN3O3
• Molecular Weight: 379.8 g/mol

Description

N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide, also known as CMI-977, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory and immunomodulatory properties, making it a promising candidate for the treatment of various inflammatory diseases.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Isoxazolyl chloroacetamides have been synthesized from amino-styrylisoxazoles, leading to compounds with potential herbicidal activities. Cyclocondensation and Mannich reactions were utilized to obtain isoxazolyl thiazolidinone Mannich bases, showcasing the versatility of isoxazole-containing compounds in synthetic chemistry (Rajanarendar et al., 2008).

Herbicidal Activity

• Research on 2-(5-isoxazolyloxy)acetamide derivatives revealed potent herbicidal activity against various upland weeds, demonstrating the agricultural applications of isoxazole derivatives. These findings underscore the chemical's potential for developing new herbicides (Kai et al., 1998).

Pharmacological Research

• Isoxazole derivatives have been explored for their neuroprotective properties. For example, the isoxazole amino acid AMPA, a selective agonist at the AMPA subtype of excitatory amino acid (EAA) receptors, has been used as a lead for developing novel EAA receptor antagonists. This indicates the potential of isoxazole derivatives in neurological and neuropharmacological research (Krogsgaard‐Larsen et al., 1991).

Anticonvulsant Properties

• The anticonvulsant properties of N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide have been studied, providing insight into the chemical oxidation processes relevant to developing new therapeutic agents. This work highlights the potential for isoxazole derivatives in creating anticonvulsant medications (Adolphe-Pierre et al., 1998).

Antimicrobial and Cytotoxic Activity

• The synthesis and biological evaluation of azetidine-2-one derivatives of 1H-benzimidazole, including some that feature isoxazole moieties, have shown good antibacterial activity and cytotoxic properties in vitro. These findings suggest the utility of such compounds in developing new antimicrobial and anticancer drugs (Noolvi et al., 2014).